2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-(6-pyrazol-1-ylpyridazin-3-yl)sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C16H12F3N5OS/c17-16(18,19)11-4-1-2-5-12(11)21-14(25)10-26-15-7-6-13(22-23-15)24-9-3-8-20-24/h1-9H,10H2,(H,21,25)
• InChI Key: WUIMNOJLJIFIRT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CSC2=NN=C(C=C2)N3C=CC=N3
• Molecular Formula: C16H12F3N5OS
• Molecular Weight: 379.4 g/mol

Description

2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C16H12F3N5OS and its molecular weight is 379.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A study focused on the synthesis of new N-substituted-2-amino-1,3,4-thiadiazoles starting from 2-amino-1,3,4-thiadiazole, which involved reactions leading to the formation of various derivatives, including pyrazole compounds. These compounds were evaluated for their antitumor and antioxidant activities, with some showing promising results (Hamama et al., 2013).

Antimicrobial Applications

Another study reported the facile synthesis of pyrazole-imidazole-triazole hybrids, which were evaluated for their antimicrobial activity. The structure of these compounds was confirmed through spectroscopic studies, and one of the compounds demonstrated significant potency against A. niger, even surpassing the reference drug Fluconazole in efficacy (Punia et al., 2021).

Antioxidant and Coordination Complexes

Research into pyrazole-acetamide derivatives has led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes were characterized by various spectroscopic techniques and evaluated for their antioxidant activities, showing significant potential (Chkirate et al., 2019).

Insecticidal Properties

A study on the synthesis of innovative heterocycles incorporating a thiadiazole moiety evaluated their insecticidal activity against the cotton leafworm, Spodoptera littoralis. The compounds were characterized by comprehensive spectral analysis, indicating the potential for pest management applications (Fadda et al., 2017).